Cas no 27044-48-0 (2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester)
27044-48-0 structure
Product Name:2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester
CAS No:27044-48-0
MF:C12H12O3
MW:204.221883773804
CID:2151019
Update Time:2023-08-05
2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethyl-benzofuran-4-carboxylic acid methyl ester
- Methyl 2,3-dimethylbenzofuran-4-carboxylate
- KYJYFDKWOQCVLF-UHFFFAOYSA-N
- 2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester
-
- Inchi: 1S/C12H12O3/c1-7-8(2)15-10-6-4-5-9(11(7)10)12(13)14-3/h4-6H,1-3H3
- InChI Key: KYJYFDKWOQCVLF-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C)C2C(C(=O)OC)=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 251
- Topological Polar Surface Area: 39.4
2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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